Cas no 71318-55-3 (4-hydroxy-3-(prop-2-en-1-yl)benzoic acid)

• Product Name: 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid
• CAS No: 71318-55-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD11918128
• CID: 3036855
• Update Time: 2025-06-08

4-hydroxy-3-(prop-2-en-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-allyl-benzoic acid
• 4-Oxy-3-allyl-benzol-carbonsaeure-(1);3-allyl-4-hydroxybenzoic acid;3-Allyl-4-hydroxy-benzoesaeure;3-allyl-4-hydroxy-benzoic acid;
• 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid
• Benzoic acid, 4-hydroxy-3-(2-propen-1-yl)-

• MDL： MFCD11918128
• Inchi： 1S/C10H10O3/c1-2-3-7-6-8(10(12)13)4-5-9(7)11/h2,4-6,11H,1,3H2,(H,12,13)
• InChI Key： JUZRNXQPUWQUHX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(O)C(CC=C)=C1

Computed Properties

• Exact Mass: 178.06300

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 351.8±37.0 °C(Predicted)
• PSA: 57.53000
• LogP: 1.81890
• pka: 4.68±0.10(Predicted)

Additional information on 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid

Introduction to 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid (CAS No. 71318-55-3)

4-hydroxy-3-(prop-2-en-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 71318-55-3, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This molecule, characterized by its hydroxy and propenyl substituents on a benzoic acid backbone, has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The structural features of 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid contribute to its unique reactivity and biological interactions, making it a valuable scaffold for synthetic chemists and medicinal researchers.

The compound belongs to the class of phenolic acids, which are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial properties. The presence of a hydroxyl group at the 4-position and an allyl group at the 3-position enhances its solubility in both polar and non-polar solvents, facilitating its use in various formulations. This dual solubility profile is particularly advantageous in pharmaceutical applications, where compatibility with different delivery systems is crucial.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic behavior of 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid. Molecular modeling studies suggest that this compound exhibits strong binding affinity to several target proteins, including those involved in metabolic pathways and signal transduction. These interactions have been correlated with its observed biological activities, such as inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In vitro studies have demonstrated that 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid possesses potent antioxidant properties, primarily attributed to its ability to scavenge reactive oxygen species (ROS). This property is particularly relevant in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to modulate oxidative stress pathways has led to investigations into its potential therapeutic effects in these conditions.

Moreover, the allyl group in 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid introduces a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological profiles. For instance, alkylation or acylation of this group can lead to compounds with improved bioavailability or targeted tissue specificity. Such modifications are critical in optimizing drug candidates for clinical use.

The synthesis of 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste and reducing environmental impact. These eco-friendly approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Preclinical studies have shown that 4-hydroxy-3-(prop-2-en-1-yl)benzoic acid exhibits low toxicity profiles when administered orally or topically. This safety profile makes it a promising candidate for further development into therapeutic agents. Additionally, its stability under various storage conditions enhances its practicality for industrial applications.

The compound's interaction with biological systems has also been explored through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and dynamics, aiding in the rational design of analogs with improved efficacy.

Current research is focused on elucidating the mechanisms by which 4-hydroxy-3-(propenyl)hydroxybenzoic acid exerts its biological effects. Understanding these mechanisms at a molecular level is essential for developing drugs that are both effective and well-tolerated. Collaborative efforts between chemists and biologists are crucial in this endeavor.

The versatility of 4-hydroxy-[allyl]hydroxybenzoic acid as a chemical scaffold has also prompted investigations into its role as an intermediate in the synthesis of more complex molecules. Its incorporation into larger frameworks can lead to novel compounds with unique properties, expanding the pharmacological landscape.

In conclusion,4-hydroxy-[allyl]hydroxybenzoic acid (CAS No. 71318–55–3) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, combined with recent advancements in synthetic and analytical chemistry, position it as a valuable asset in the development of new therapeutic agents. Continued exploration into its pharmacological properties will undoubtedly yield further insights into its therapeutic potential.